Cas no 95685-42-0 (3-methylbicyclo[3.2.1]octane-3-carboxamide)

• Product Name: 3-methylbicyclo[3.2.1]octane-3-carboxamide
• CAS No: 95685-42-0
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 1988090
• PubChem ID: 3086419
• Update Time: 2025-04-21

3-methylbicyclo[3.2.1]octane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methylbicyclo[3.2.1]octane-3-carboxamide
• Bicyclo(3.2.1)octane-3-carboxamide, 3-methyl-
• 3-Methylbicyclo(3.2.1)octane-3-carboxamide
• DTXSID50914865
• 3-Methylbicyclo[3.2.1]octane-3-carboximidic acid
• 95685-42-0
• Methyl-3 bicyclo(3.2.1)octane carboxamide-3
• Methyl-3 bicyclo(3.2.1)octane carboxamide-3 [French]

• Inchi： 1S/C10H17NO/c1-10(9(11)12)5-7-2-3-8(4-7)6-10/h7-8H,2-6H2,1H3,(H2,11,12)
• InChI Key： CLUZEQJDEXSBNY-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CC2CCC(C1)C2)N

Computed Properties

• Exact Mass: 167.131
• Monoisotopic Mass: 167.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.046
• Boiling Point: 312.7°C at 760 mmHg
• Flash Point: 142.9°C
• Refractive Index: 1.508